Cas no 29509-04-4 (2,4,4-trimethyl-3-oxopentanenitrile)

2,4,4-trimethyl-3-oxopentanenitrile structure
29509-04-4 structure
Product name:2,4,4-trimethyl-3-oxopentanenitrile
CAS No:29509-04-4
MF:C8H13NO
MW:139.19492
CID:283831
PubChem ID:122400

2,4,4-trimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

    • Pentanenitrile,2,4,4-trimethyl-3-oxo-
    • 2,4,4-trimethyl-3-oxopentanenitrile
    • 2,4,4-Trimethyl-3-oxovaleronitrile
    • AT25050
    • NS00050346
    • DTXSID00952010
    • 2, 4, 4-trimethyl-3-oxopentanenitrile
    • AKOS008124377
    • CS-0259387
    • Z385381434
    • EINECS 249-672-9
    • 29509-04-4
    • SCHEMBL574131
    • YZYCNKBQLMRDMT-UHFFFAOYSA-N
    • EN300-73150
    • Pentanenitrile, 2,4,4-trimethyl-3-oxo-
    • Inchi： InChI=1S/C8H13NO/c1-6(5-9)7(10)8(2,3)4/h6H,1-4H3
    • InChI Key： YZYCNKBQLMRDMT-UHFFFAOYSA-N
    • SMILES： N#CC(C(C(C)(C)C)=O)C

Computed Properties

  • Exact Mass: 139.09979
  • Monoisotopic Mass: 139.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9Ų
  • XLogP3: 1.8

Experimental Properties

  • Density: 0.918
  • Boiling Point: 189.8°Cat760mmHg
  • Flash Point: 68.6°C
  • Refractive Index: 1.427
  • PSA: 40.86

2,4,4-trimethyl-3-oxopentanenitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-73150-0.5g
2,4,4-trimethyl-3-oxopentanenitrile
 29509-04-4 95%
0.5g
 $218.0 2023-05-03
Enamine
EN300-73150-1.0g
2,4,4-trimethyl-3-oxopentanenitrile
 29509-04-4 95%
1g
 $314.0 2023-05-03
TRC
B536633-250mg
2,4,4-trimethyl-3-oxopentanenitrile
 29509-04-4
250mg
 $ 275.00 2022-06-07
Enamine
EN300-73150-10.0g
2,4,4-trimethyl-3-oxopentanenitrile
 29509-04-4 95%
10g
 $1346.0 2023-05-03
TRC
B536633-25mg
2,4,4-trimethyl-3-oxopentanenitrile
 29509-04-4
25mg
 $ 50.00 2022-06-07
Enamine
EN300-73150-0.1g
2,4,4-trimethyl-3-oxopentanenitrile
 29509-04-4 95%
0.1g
 $83.0 2023-05-03
A2B Chem LLC
AB37962-250mg
Pentanenitrile, 2,4,4-trimethyl-3-oxo-
 29509-04-4 95%
250mg
 $82.00 2024-04-20
1PlusChem
1P002Z2I-500mg
Pentanenitrile, 2,4,4-trimethyl-3-oxo-
 29509-04-4 95%
500mg
 $347.00 2024-05-06
A2B Chem LLC
AB37962-500mg
Pentanenitrile, 2,4,4-trimethyl-3-oxo-
 29509-04-4 95%
500mg
 $153.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1330057-500mg
2,4,4-Trimethyl-3-oxopentanenitrile
 29509-04-4 95%
500mg
 ￥2043.00 2024-08-03

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